Cas no 1083168-93-7 (2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester)

• Product Name: 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester
• CAS No: 1083168-93-7
• MF: C₁₄H₂₀BNO₅
• MW: 293.123304367065
• MDL: MFCD11855973
• CID: 839980
• PubChem ID: 46739267
• Update Time: 2025-11-01

2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxylic acid methyl ester
• Methyl 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
• 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester
• 3-Pyridinecarboxylic acid, 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ...
• 3-Pyridinecarboxylic acid, 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• methyl 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
• 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid pinacol ester
• AAGCRUBARZVHFE-UHFFFAOYSA-N
• BCP28097
• MB10163
• OR361326
• A
• AX8230072
• CS-0
• Methyl 2-(methyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarboxylate
• O10142
• MFCD11855973
• EN300-7363937
• SY104619
• 6-Methoxy-5-(methoxycarbonyl)pyridine-3-boronic Acid Pinacol Ester
• (6-METHOXY-5-(METHOXYCARBONYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• CS-0039007
• DTXSID80674889
• methyl2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
• AKOS015999357
• METHYL2-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINATE
• Z2044766120
• J-002093
• 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid,pinacol ester
• DS-17487
• SCHEMBL789862
• 1083168-93-7
• METHYL 2-METHOXY-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-3-CARBOXYLATE

• MDL： MFCD11855973
• Inchi： 1S/C14H20BNO5/c1-13(2)14(3,4)21-15(20-13)9-7-10(12(17)19-6)11(18-5)16-8-9/h7-8H,1-6H3
• InChI Key： AAGCRUBARZVHFE-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C(=O)OC)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.14300
• Monoisotopic Mass: 293.1434529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9

Experimental Properties

• PSA: 66.88000
• LogP: 1.17600

Additional information on 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester

Introduction to 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester (CAS No. 1083168-93-7) and Its Applications in Modern Chemical Biology

2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1083168-93-7, is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The unique structural features of this compound, including its methoxy and carbomethoxy substituents on the pyridine ring, as well as the boronic acid functionality at the 5-position, make it a versatile intermediate in the synthesis of complex molecules.

The significance of 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester lies in its ability to serve as a building block for the development of novel bioactive compounds. Boronic acid esters are particularly valuable due to their stability under various reaction conditions and their compatibility with transition metal-catalyzed coupling reactions. These properties have enabled their extensive use in the construction of pharmacophores, which are key structural elements responsible for the biological activity of drugs.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for therapeutic applications. The pyridine core is a frequently encountered scaffold in medicinal chemistry, owing to its prevalence in biologically active molecules. The introduction of methoxy and carbomethoxy groups at specific positions on the pyridine ring can modulate electronic and steric properties, thereby influencing binding affinity and selectivity. This makes 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester a valuable reagent for designing molecules with tailored biological activities.

One of the most prominent applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging Suzuki-Miyaura cross-coupling reactions, researchers can efficiently incorporate boronic acid-derived fragments into larger molecular frameworks, facilitating the creation of potent kinase inhibitors. For instance, recent studies have demonstrated the utility of 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester in generating novel inhibitors targeting specific kinases involved in tumor proliferation and survival.

The incorporation of pinacol ester functionality enhances the stability of boronic acids during storage and reaction conditions, reducing unwanted side reactions such as hydrolysis. This stability is crucial for maintaining high yields and purity in synthetic protocols, which are essential for both academic research and industrial applications. Moreover, the pinacol ester group can be readily converted back to the free boronic acid under mild acidic conditions, providing flexibility in synthetic strategies.

Advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These methodologies allow researchers to predict how different compounds might interact with target proteins based on their structural features. The unique electronic distribution around the pyridine ring in 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester makes it an attractive candidate for such studies, as it can be engineered to optimize binding interactions with biological targets.

In addition to its role in drug discovery, this compound has found applications in materials science and catalysis. For example, boronic acids are used as ligands or substrates in various catalytic systems, including polymerization reactions and asymmetric synthesis. The presence of both methoxy and carbomethoxy groups provides multiple sites for functionalization, allowing for the design of complex catalysts with enhanced performance.

The growing interest in green chemistry has also influenced the development of synthetic routes involving 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester. Researchers are increasingly focusing on minimizing waste and reducing hazardous reagents without compromising efficiency. Innovations such as flow chemistry and solvent-free reactions have been explored to achieve these goals. These approaches not only align with environmental sustainability but also improve scalability for industrial production.

Recent breakthroughs in understanding enzyme mechanisms have highlighted the importance of precise molecular interactions at atomic resolution. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how small molecules like 2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester bind to biological targets. This structural information has guided medicinal chemists in optimizing lead compounds by making strategic modifications based on empirical data.

The future prospects for this compound are promising, with ongoing research exploring its potential in emerging fields such as epigenetics and gene therapy. The ability to modify pyridine derivatives at multiple positions offers a rich palette for designing molecules that can modulate gene expression or interfere with epigenetic enzymes. Such applications could lead to novel therapeutic strategies for diseases that are currently difficult to treat.

In conclusion,2-Methoxy-3-(carbomethoxy)pyridine-5-boronic acid, pinacol ester (CAS No. 1083168-93-7) represents a critical tool in modern chemical biology and pharmaceutical research. Its unique structural attributes enable its use as a versatile intermediate in synthetic chemistry while its stability under various reaction conditions makes it indispensable for developing bioactive molecules. As research continues to uncover new applications and refine synthetic methodologies,this compound will undoubtedly remain at forefront of innovation across multiple scientific disciplines.